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Compound of Interest

Compound Name: Herapathite

Cat. No.: B1233506 Get Quote

Essential Safety and Handling Guide for
Herapathite
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for researchers, scientists, and drug development professionals handling

Herapathite. The following information is synthesized from safety data for its primary

components, iodine and quinine, to ensure a comprehensive understanding of its handling

requirements.

Chemical and Physical Properties
Herapathite, or iodoquinine sulfate, is a crystalline compound with dichroic properties,

enabling it to polarize light.[1][2] Its chemical formula is complex, often represented as

4C₂₀H₂₄N₂O₂·3H₂SO₄·2HI·I₄·6H₂O.[3] The primary components of concern for safety are iodine

and quinine.
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Property[3][4] Data

Molecular Formula C₈₀H₁₀₄I₆N₈O₂₀S₃

Molecular Weight 2355.35 g/mol

Appearance

Plate-like crystals, pale olive-green by

transmitted light, brilliant green to reddish-green

by reflected light

Solubility

Almost insoluble in water. Soluble in about 1000

parts boiling water, 800 parts cold alcohol, 50

parts boiling alcohol, and 60 parts hot glacial

acetic acid.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Herapathite is not readily available, the hazards

are primarily associated with its components: iodine and quinine. Iodine is corrosive and can

cause severe irritation or burns to the skin, eyes, and respiratory tract.[5][6] It may be fatal if

swallowed or inhaled and can cause damage to organs (specifically the thyroid) through

prolonged or repeated exposure.[6][7] Quinine is harmful if swallowed and can cause serious

eye irritation and skin irritation.[8] It may also cause an allergic skin reaction or asthma-like

symptoms if inhaled.[8]

Recommended Personal Protective Equipment (PPE) for Handling Herapathite:
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PPE Category Item
Specifications and
Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Double gloving is

recommended to prevent skin

contact.[9] Gloves should be

inspected before use and

changed regularly (e.g., every

30-60 minutes) or immediately

if contaminated or damaged.[9]

Avoid petroleum-based hand

creams which can increase

glove permeability.[10]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

To protect against dust,

splashes, and vapors.[11]

Face shields may be

necessary for procedures with

a high risk of splashing.[12]

Body Protection Full-length laboratory coat

Worn closed with sleeves

rolled down to protect skin and

clothing.[10] A chemical-

resistant apron may be worn

over the lab coat for added

protection during mixing and

loading.[12]

Respiratory Protection NIOSH-approved respirator

Required when working with

the solid form, creating

aerosols, or in poorly

ventilated areas to prevent

inhalation of dust or vapors.

[11][12]

Foot Protection Closed-toe shoes To protect feet from spills.[10]
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Handling Procedures:

Preparation: Work in a well-ventilated area, preferably within a fume hood, especially when

handling the solid powder or creating solutions.[7]

Personal Protective Equipment (PPE): Before handling, don the appropriate PPE as detailed

in the table above.

Dispensing: When weighing or transferring the solid, do so carefully to avoid generating dust.

Solution Preparation: When dissolving Herapathite, add the solid to the solvent slowly to

avoid splashing.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[5][7] Decontaminate the work area.

First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[5][6]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing. Iodine stains

can be removed with a 5% sodium thiosulfate

solution. Seek medical attention if irritation

persists.[5]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[5][8]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[5][7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.sigmaaldrich.com/GB/en/sds/sigald/207772
https://www.benchchem.com/product/b1233506?utm_src=pdf-body
https://hillbrothers.com/pdf/downloads/msds/n/iodine-crystals.pdf
https://www.sigmaaldrich.com/GB/en/sds/sigald/207772
https://hillbrothers.com/pdf/downloads/msds/n/iodine-crystals.pdf
https://www.fishersci.com/store/msds?partNumber=AC196561000&productDescription=IODINE+RESUBLIMED+P.A.+100GR&vendorId=VN00033901&countryCode=US&language=en
https://hillbrothers.com/pdf/downloads/msds/n/iodine-crystals.pdf
https://hillbrothers.com/pdf/downloads/msds/n/iodine-crystals.pdf
https://cdn.caymanchem.com/cdn/msds/23958m.pdf
https://hillbrothers.com/pdf/downloads/msds/n/iodine-crystals.pdf
https://www.sigmaaldrich.com/GB/en/sds/sigald/207772
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan:

All Herapathite waste, including the chemical itself, contaminated solutions, and any materials

that have come into contact with it (e.g., gloves, pipette tips, paper towels), must be treated as

hazardous waste.

Segregation: Collect all Herapathite waste in a dedicated, clearly labeled, and leak-proof

container.[11] The container should be compatible with the waste material.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name "Herapathite" and appropriate hazard pictograms (e.g., toxic, corrosive).

[11]

Storage: Store the waste container in a designated, secure area away from incompatible

materials.

Final Disposal: Dispose of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal company.[11][13] Do

not dispose of Herapathite waste down the drain or in regular trash.[7]
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Workflow for Safe Handling of Herapathite
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Caption: Recommended workflow for the safe handling of Herapathite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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